Cas no 1173657-02-7 (3-Butyn-1-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-)

• Product Name: 3-Butyn-1-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
• CAS No: 1173657-02-7
• MF: C₁₇H₁₃ClN₂O₃S
• MW: 360.814721822739
• CID: 833593
• Update Time: 2026-04-29

3-Butyn-1-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-1-ol, 4-[4-chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-
• 4-[4-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-2-yl]-3-butyn-1-ol

• Inchi： InChI=1S/C17H13ClN2O3S/c18-16-9-10-19-17-15(16)12-13(6-4-5-11-21)20(17)24(22,23)14-7-2-1-3-8-14/h1-3,7-10,12,21H,5,11H2
• InChI Key： IHLVGYHKCOYSKP-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)N2C(=CC3=C2N=CC=C3Cl)C#CCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3